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Compound of Interest

Compound Name: 5-Nitrobarbituric acid

Cat. No.: B147299 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 5-Nitrobarbituric acid. It outlines

the necessary personal protective equipment (PPE), handling procedures, and disposal plans

to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
5-Nitrobarbituric acid is a chemical that requires careful handling due to its potential hazards.

It is classified as causing skin irritation, serious eye irritation, and may cause respiratory

irritation[1][2][3]. The signal word for this chemical is "Warning"[2][3].

Quantitative Data Summary

Property Value Source

CAS Number 480-68-2 [4]

Molecular Formula C4H3N3O5 [4]

Molecular Weight 173.08 g/mol [4]

Melting Point 183 °C (decomposes)

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[1]
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Recommended Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 5-Nitrobarbituric acid:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or

eyeshields.

Protects against splashes and

dust, preventing serious eye

irritation[2].

Skin Protection Chemical-impermeable gloves.
Prevents skin contact and

subsequent irritation[4].

Respiratory Protection
NIOSH/MSHA approved N95

dust mask or higher.

Necessary to avoid inhalation

of dust, which can cause

respiratory tract irritation[2].

Use in a well-ventilated area is

also required[2][4].

Protective Clothing Laboratory coat.
Provides an additional layer of

protection for the skin[3][4].

Operational Plan: Handling and Disposal
This section provides a step-by-step protocol for the safe handling and disposal of 5-
Nitrobarbituric acid.

Experimental Workflow
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Preparation

Handling

Cleanup & Disposal

Emergency Procedures

1. Don Required PPE

2. Work in Ventilated Area

3. Carefully Weigh Solid

4. Dissolve/Use in Reaction

5. Decontaminate Surfaces

6. Segregate Waste

7. Dispose via Approved Vendor

Spill Response Exposure Response

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Nitrobarbituric acid.

Step-by-Step Handling Protocol
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Preparation:

Before handling, ensure you are wearing all the required PPE as specified in the table

above.

Work in a well-ventilated area, such as a chemical fume hood, to minimize the risk of

inhalation[2][4].

Ensure that an eyewash station and safety shower are readily accessible[2].

Handling:

Avoid the formation of dust when handling the solid powder[3][4].

Carefully weigh the required amount of 5-Nitrobarbituric acid.

Avoid contact with skin and eyes throughout the process[4].

Post-Handling:

After handling, wash your hands and any exposed skin thoroughly[2][3].

Take off any contaminated clothing and wash it before reuse[2][3].

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal

regulations[5].

Waste Collection:

Collect excess 5-Nitrobarbituric acid and any contaminated disposable materials (e.g.,

gloves, weigh boats) in a clearly labeled, sealed container.

Storage:

Store the waste container in a designated, well-ventilated area, away from incompatible

materials.
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Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal

company[2][3]. Do not dispose of it down the drain[6].

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek medical attention

immediately.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[2][3][4]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][3][4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Spill Response

In case of a spill, evacuate the area. Wearing appropriate PPE, carefully sweep up the solid

material, avoiding dust generation, and place it in a suitable, closed container for disposal[3].

Ensure the area is then cleaned and decontaminated. For large spills, contact your institution's

environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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